2-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95%

• IUPAC Name: 2-(4-fluoro-3-methoxycarbonylphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C14H10FNO4/c1-20-14(19)10-6-8(2-3-11(10)15)12-7-9(13(17)18)4-5-16-12/h2-7H,1H3,(H,17,18)
• InChI Key: FDFBUAUASFAYJR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=NC=CC(=C2)C(=O)O)F
• Molecular Formula: C14H10FNO4
• DSSTOX Substance ID: DTXSID60688146
• Molecular Weight: 275.23 g/mol
• CAS RN: 1261931-15-0

Description

2-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid (2-FMA) is an organic compound belonging to the class of isonicotinic acids. It is a white crystalline solid with a melting point of 166-168°C and a molecular weight of 225.2 g/mol. 2-FMA is used as a reagent in the synthesis of a variety of organic compounds, including pharmaceuticals, pesticides, and agrochemicals. It has also been used in the synthesis of biologically active compounds such as antibiotics and antifungal agents.

Mechanism of Action

The mechanism of action of 2-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95% is not fully understood. However, it is believed to act as an intermediate in the synthesis of various organic compounds, such as pharmaceuticals, pesticides, and agrochemicals. It is also believed to be involved in the formation of biologically active compounds, such as antibiotics and antifungal agents.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95% are not well understood. However, it is believed to act as an intermediate in the synthesis of various organic compounds, such as pharmaceuticals, pesticides, and agrochemicals. It is also believed to be involved in the formation of biologically active compounds, such as antibiotics and antifungal agents.

Advantages and Limitations for Lab Experiments

The main advantage of 2-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95% for laboratory experiments is its high purity and availability. It is easily obtained from commercial sources and can be used for a variety of organic synthesis reactions. The main limitation of 2-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95% is its relatively low solubility in organic solvents, which can make it difficult to work with in some cases.

Future Directions

For research into 2-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95% include further investigation into its mechanism of action and its biochemical and physiological effects. Additionally, further research into its use as a reagent in the synthesis of various organic compounds, such as pharmaceuticals, pesticides, and agrochemicals, could help to expand its applications and improve its efficiency. Finally, further research into its solubility in organic solvents could help to make it easier to use in laboratory experiments.

Synthesis Methods

2-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95% is synthesized by the reaction of 4-fluoro-3-methoxybenzaldehyde and isonicotinic acid in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of 80-90°C for about 1 hour. The resulting product is then purified by recrystallization from a suitable solvent, such as ethanol or ethyl acetate.

Scientific Research Applications

2-(4-Fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95% has been used in a variety of scientific research applications, such as the synthesis of pharmaceuticals, pesticides, and agrochemicals. It has also been used for the synthesis of biologically active compounds, such as antibiotics and antifungal agents. In addition, it has been used in the synthesis of a variety of other organic compounds, including dyes, pigments, and other materials.